Cas no 888452-57-1 (N-(4-bromophenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 888452-57-1
• MF: C₂₁H₁₇BrN₄O₂S
• MW: 469.354282140732
• CID: 5964290
• PubChem ID: 27396589
• Update Time: 2025-10-31

N-(4-bromophenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• N-(4-bromophenyl)-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• F1882-1648
• 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(4-bromophenyl)acetamide
• AKOS002043894
• 888452-57-1
• N-(4-bromophenyl)-2-{[4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C21H17BrN4O2S/c1-2-11-26-20(28)19-18(15-5-3-4-6-16(15)24-19)25-21(26)29-12-17(27)23-14-9-7-13(22)8-10-14/h2-10,24H,1,11-12H2,(H,23,27)
• InChI Key： IQMBWFCJFDTTCS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1N(CC=C)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 468.02556g/mol
• Monoisotopic Mass: 468.02556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Additional information on N-(4-bromophenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

N-(4-Bromophenyl)-2-{4-Oxo-3-(Prop-2-en-1-yl)-3H,4H,5H-Pyrimido[5,4-B]Indol-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(4-Bromophenyl)-2-{4-Oxo-3-(Prop-2-en-1-yl)-3H,4H,5H-Pyrimido[5,4-B]Indol-2-Ylsulfanyl}Acetamide is a highly specialized organic compound with the CAS Registry Number 888452-57-1. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrimidoindole scaffold. The molecule is characterized by its complex structure, which includes a bromophenyl group, a sulfanyl acetamide moiety, and a pyrimidoindole ring system with an oxo and propenyl substituent. These structural features contribute to its unique chemical properties and potential applications in various fields of research and development.

The pyrimidoindole core of this compound is a fused bicyclic system that combines the structural elements of pyrimidine and indole. This scaffold is known for its ability to interact with biological targets such as kinases and proteases, making it a valuable component in drug discovery efforts. Recent studies have highlighted the importance of pyrimidoindole derivatives in targeting specific enzymes involved in cancer progression and inflammatory diseases. The presence of the bromophenyl group further enhances the compound's pharmacokinetic properties, potentially improving its bioavailability and stability within biological systems.

The sulfanyl acetamide group attached to the pyrimidoindole core plays a critical role in modulating the compound's reactivity and selectivity. This functional group is known to participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets. Recent advancements in medicinal chemistry have emphasized the importance of such groups in optimizing drug candidates for therapeutic applications.

From a synthetic perspective, the construction of N-(4-Bromophenyl)-2-{4-Oxo-3-(Prop-2-en-1-yl)-3H,4H,5H-Pyrimido[5,4-B]Indol-2-Ylsulfanyl}Acetamide involves a series of intricate reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the pyrimidoindole core through cyclization reactions involving appropriate starting materials. Subsequent steps involve functionalization of the core with the bromophenyl group and the sulfanyl acetamide moiety. Researchers have recently explored novel methodologies to streamline these reactions, thereby improving yields and reducing production costs.

Recent studies have focused on evaluating the bioactivity of this compound against various biological targets. For instance, experiments have demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases implicated in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways makes it a promising candidate for anti-inflammatory therapies. These findings underscore the potential of this compound as a lead molecule in drug discovery programs.

In terms of applications, N-(4-Bromophenyl)-2-{4-Oxo-3-(Prop-2-en-1-yl)-3H,4H,5H-Pyrimido[5,4-B]Indol-2-Ylsulfanyl}Acetamide holds significant promise in the development of novel therapeutics targeting diseases such as cancer and inflammatory disorders. Its unique combination of structural features allows it to interact with multiple biological pathways simultaneously, thereby enhancing its therapeutic potential. Furthermore, ongoing research is exploring its use as a tool compound for studying cellular signaling mechanisms.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy and mass spectrometry. These analyses provide detailed insights into its molecular structure and confirm its identity as well as purity. The use of these techniques ensures that researchers can accurately study its properties and behavior under various experimental conditions.

In conclusion, N-(4-Bromophenyl)-2-{4-Oxo-3-(Prop-2-en-1-yll)-3H,4H,S-Pyrimido[5,B]Indol-Ylsulfanyl}Acetamide represents a cutting-edge molecule with immense potential in both academic research and industrial applications. Its complex structure and unique functional groups make it an attractive candidate for advancing our understanding of chemical biology and developing innovative therapeutic agents.